Cas no 892748-45-7 (1-(2-fluorophenyl)-4-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine)

• Product Name: 1-(2-fluorophenyl)-4-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine
• CAS No: 892748-45-7
• MF: C₁₄H₉FN₆OS
• MW: 328.324263334274
• CID: 5422995
• PubChem ID: 20904527
• Update Time: 2025-05-24

1-(2-fluorophenyl)-4-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

• AKOS001915880
• 892748-45-7
• 1-(2-fluorophenyl)-4-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-5-amine
• 1-(2-fluorophenyl)-4-(3-thien-2-yl-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-5-amine
• 1-(2-fluorophenyl)-4-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]-1H-1,2,3-triazol-5-amine
• 3-(2-fluorophenyl)-5-(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)triazol-4-amine
• F3411-2172
• 1-(2-Fluorophenyl)-4-[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]-1H-1,2,3-triazol-5-amine
• 1-(2-fluorophenyl)-4-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine

• Inchi： 1S/C14H9FN6OS/c15-8-4-1-2-5-9(8)21-12(16)11(18-20-21)14-17-13(19-22-14)10-6-3-7-23-10/h1-7H,16H2
• InChI Key： ZEALBKNDSHRWNL-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2F)C(N)=C(C2ON=C(C3SC=CC=3)N=2)N=N1

Computed Properties

• Exact Mass: 328.05425827g/mol
• Monoisotopic Mass: 328.05425827g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 124Ų

Experimental Properties

• Density: 1.69±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 591.3±60.0 °C(Predicted)
• pka: -4.48±0.19(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 1-(2-fluorophenyl)-4-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine

Compound CAS No 892748-45-7: 1-(2-fluorophenyl)-4-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]-1H-1,2,3-triazol-5-amine

The compound with CAS No 892748-45-7, named 1-(2-fluorophenyl)-4-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]-1H-1,2,3-triazol-5-amine, is a highly specialized organic molecule with a complex structure. This compound has garnered significant attention in the scientific community due to its unique properties and potential applications in various fields. The molecule consists of a fluorophenyl group, an oxadiazole ring, and a triazole ring, which collectively contribute to its distinctive chemical behavior.

Recent studies have highlighted the importance of such heterocyclic compounds in drug discovery and materials science. The oxadiazole and triazole moieties are known for their ability to form strong hydrogen bonds and exhibit aromaticity, making them valuable in designing bioactive molecules. The presence of the fluorophenyl group further enhances the compound's electronic properties, making it a promising candidate for applications in optoelectronics and sensor technology.

One of the most notable advancements involving this compound is its role in the development of novel antibiotics. Researchers have found that the triazole ring can interact with bacterial enzymes, potentially inhibiting their activity. This discovery has opened new avenues for combating antibiotic resistance, a pressing global health issue. Furthermore, the oxadiazole moiety has been shown to exhibit anti-inflammatory properties, suggesting its potential use in treating chronic inflammatory diseases.

In addition to its biological applications, this compound has also been explored for its electronic properties. The combination of the fluorophenyl group and the heterocyclic rings creates a molecule with excellent charge transport capabilities. This makes it a strong candidate for use in organic light-emitting diodes (OLEDs) and flexible electronics. Recent experiments have demonstrated that films made from this compound exhibit high conductivity and stability under varying conditions.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. The formation of the triazole ring is particularly challenging due to its sensitivity to steric hindrance. However, advancements in catalytic methods have significantly improved the yield and purity of the final product. These improvements have made it possible to scale up production for industrial applications.

Another area where this compound has shown promise is in catalysis. The oxadiazole moiety can act as a Lewis acid catalyst in organic reactions, facilitating the formation of complex molecules with high efficiency. This property has been exploited in the synthesis of natural product analogs and advanced materials.

Despite its numerous advantages, there are challenges associated with the use of this compound. Its stability under certain environmental conditions remains a topic of ongoing research. Additionally, while its biological activity is well-documented, further studies are needed to fully understand its pharmacokinetics and toxicity profiles.

In conclusion, the compound with CAS No 892748-45